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Cat. No.: B15596084

Dihydroajugapitin: A Comprehensive Technical
Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroajugapitin is a naturally occurring neo-clerodane diterpenoid that has garnered
interest within the scientific community for its diverse biological activities. This technical guide
provides a comprehensive review of the existing literature on Dihydroajugapitin, focusing on
its historical context, chemical properties, biological activities with associated quantitative data,
and detailed experimental methodologies.

Historical Context

The systematic investigation of the genus Ajuga has led to the discovery of a wide array of
bioactive neo-clerodane diterpenoids. While the precise first isolation and characterization of
Dihydroajugapitin is not readily available in publicly accessible literature, its presence has
been identified in several species of the Ajuga genus, including Ajuga iva and Ajuga bracteosa.
Research into the chemical constituents of these plants, often driven by their use in traditional
medicine, has paved the way for the identification of compounds like Dihydroajugapitin.

Chemical Properties and Structure
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Dihydroajugapitin is a complex diterpenoid with the chemical formula C29H44010 and a
molecular weight of 552.7 g/mol . Its intricate structure features a neo-clerodane skeleton,
characterized by a decalin core and various oxygen-containing functional groups. The
systematic IUPAC name for Dihydroajugapitin is [(1R,2S,3R,4aR,5S,6R,8S,8aR)-5-
[(3aR,5S,6aS)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-5-yl]-8-acetyloxy-8a-
(acetyloxymethyl)-3-hydroxy-5,6-dimethylspiro[3,4,4a,6,7,8-hexahydro-2H-naphthalene-1,2'-
oxirane]-2-yl] (2S)-2-methylbutanoate.

Table 1: Physicochemical Properties of Dihydroajugapitin

Property Value Source
Molecular Formula C29H44010 PubChem
Molecular Weight 552.7 g/mol PubChem

[(1R,2S,3R,4aR,5S,6R,8S,8aR
)-5-
[(3aR,5S,6aS)-2,3,3a,4,5,6a-
hexahydrofuro[2,3-b]furan-5-

IUPAC Name YIj-8-acetyloxy-8a- PubChem
(acetyloxymethyl)-3-hydroxy-
5,6-dimethylspiro[3,4,4a,6,7,8-
hexahydro-2H-naphthalene-
1,2'-oxirane]-2-yl] (2S)-2-

methylbutanoate

Biological Activities and Quantitative Data

Dihydroajugapitin has demonstrated notable biological activities, particularly as an
antifeedant and an antibacterial agent.

Antifeedant Activity

Studies have shown that 14,15-Dihydroajugapitin exhibits significant antifeedant properties
against various insect pests.

Table 2: Antifeedant Activity of 14,15-Dihydroajugapitin
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Pest Bioassay Concentrati  Activity

. . Result Source

Species Type on Metric
Spodoptera Leaf Disc Antifeedant -
] ] ) 10 ppm 100% Not specified
littoralis Choice Test Index (Al)
Spodoptera Leaf Disc Activity N
) ) ) 0.1 ppm - Not specified
littoralis Choice Test Threshold
Spodoptera . . . : .

) Not specified Not specified Not specified Active Not specified
frugiperda

Antibacterial Activity

14,15-Dihydroajugapitin, isolated from the aerial parts of Ajuga bracteosa, has been
evaluated for its antibacterial effects against human pathogenic bacteria.

Table 3: Antibacterial Activity of 14,15-Dihydroajugapitin

Minimum
. Zone of .
Bacterial o Inhibitory
. Method Inhibition . Source
Strain Concentration
(mm)
(MIC) (ug/mL)
o ) Agar Well Ganaie et al.,
Escherichia coli C 25014 500-1000
Diffusion 2017

Experimental Protocols
Isolation of 14,15-Dihydroajugapitin from Ajuga
bracteosa**

A detailed experimental protocol for the isolation of 14,15-Dihydroajugapitin is crucial for its
further study. The following is a generalized workflow based on common phytochemical
isolation techniques.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15596084?utm_src=pdf-body
https://www.benchchem.com/product/b15596084?utm_src=pdf-body
https://www.benchchem.com/product/b15596084?utm_src=pdf-body
https://www.benchchem.com/product/b15596084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aerial parts of Ajuga bracteosa

:

Extraction with suitable solvent (e.g., methanol)

:

Filtration and concentration under reduced pressure

:

Crude Extract

:

Solvent-solvent partitioning (e.g., with n-hexane, chloroform, ethyl acetate)

:

Fractions of increasing polarity

:

Column Chromatography (Silica Gel)

:

Further purification (e.g., preparative TLC or HPLC)

Isolated 14,15-Dihydroajugapitin
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Geranylgeranyl pyrophosphate (GGPP)

'

Diterpene Synthase (Class Il)

'

Copalyl Diphosphate Intermediate

'

Diterpene Synthase (Class I)

'

Clerodane Skeleton

'

Tailoring Enzymes (P450s, Acyltransferases, etc.)

Dihydroajugapitin
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15596084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

